9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 10-methyl-N-(3-methylphenyl)-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C19H15N3O2S/c1-11-5-3-7-13(9-11)20-17(23)15-10-14-18(25-15)21-16-12(2)6-4-8-22(16)19(14)24/h3-10H,1-2H3,(H,20,23)
• InChI Key: DCJONMJWHQAKMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC3=C(S2)N=C4C(=CC=CN4C3=O)C
• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol

Description

The compound “9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidines are known for their diverse biological activities and are often used in the development of new therapeutic agents.

Synthesis Analysis

Thieno[3,2-d]pyrimidine derivatives, such as the compound , are often synthesized via structural modifications of existing compounds. For example, they can be synthesized via structural modifications of tazemetostat. The synthesis process often involves multi-step sequences, including key steps such as Gewald reaction, Dieckmann type cyclization, and Krapcho decarboxylation.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidine derivatives is characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The specific compound “9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” would have additional functional groups attached to this basic structure, contributing to its unique chemical properties and biological activities.

Chemical Reactions Analysis

The chemical reactions involving thieno[3,2-d]pyrimidine derivatives can be complex and varied, depending on the specific functional groups present in the compound. For instance, the reaction may involve nucleophilic addition and subsequent cyclization into a 2-thioxopyrimidine moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of “9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” would depend on its specific molecular structure. Thieno[3,2-d]pyrimidines are generally soluble in water and are weaker bases than pyridine.

Mechanism of Action

While the specific mechanism of action for “9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is not mentioned in the retrieved papers, thieno[3,2-d]pyrimidine derivatives are often studied for their antitumor activities. They are known to inhibit EZH2, a protein that plays a key role in various types of cancer.

Safety and Hazards

The safety and hazards associated with “9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” would depend on various factors, including its specific biological activities and the conditions under which it is handled. Thieno[3,2-d]pyrimidine derivatives are often evaluated for their toxicity against various cell lines as part of their biological evaluation.

Future Directions

The future research directions for “9-methyl-4-oxo-N-(m-tolyl)-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” and similar compounds could include further exploration of their therapeutic potential, optimization of their synthesis processes, and detailed investigation of their mechanisms of action. Given their diverse biological activities, thieno[3,2-d]pyrimidine derivatives are promising candidates for the development of new therapeutic agents.